Cas no 389606-12-6 (5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-)
389606-12-6 structure
Product Name:5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-
CAS No:389606-12-6
MF:C7H7ClN4
MW:182.610279321671
CID:1496316
Update Time:2024-08-24
5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)-
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- Inchi: 1S/C7H7ClN4/c1-2-10-6-5(3-9)4-11-7(8)12-6/h4H,2H2,1H3,(H,10,11,12)
- InChI Key: FUOXREHHVBLXAU-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C(C#N)C(NCC)=N1
Computed Properties
- Exact Mass: 182.03611
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 414.5±30.0 °C(Predicted)
- PSA: 61.6
- pka: -0.11±0.10(Predicted)
5-Pyrimidinecarbonitrile, 2-chloro-4-(ethylamino)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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